C.I.Acid Yellow 24
Description
Significance of Acid Dyes in Industrial Chemistry and Environmental Science
Acid dyes represent a crucial class of synthetic colorants, characterized by their water-soluble, anionic nature. theasengineers.comwixsite.com Their industrial importance is primarily centered in the textile and leather industries, where they are used to impart vibrant and lasting colors to protein fibers such as wool and silk, as well as synthetic fibers like nylon. theasengineers.comwixsite.com The dyeing process with acid dyes typically occurs in an acidic dye bath, which facilitates the formation of ionic bonds between the anionic dye molecules and the protonated amino groups of the fibers. mdpi.comprimachemicals.com This chemical interaction is fundamental to their application and effectiveness.
From an environmental science perspective, the widespread use of acid dyes necessitates research into their potential ecological impact. The presence of these dyes in industrial effluents is a significant concern, as their release into water systems can cause discoloration and may have ecotoxicological effects. rsc.orgfrontiersin.org Consequently, a substantial body of research is dedicated to developing effective methods for the removal and degradation of acid dyes from wastewater, including electrochemical treatments and biodegradation processes. rsc.orgtandfonline.com
Historical Trajectories and Research Evolution of C.I. Acid Yellow 24 (Martius Yellow, C.I. 10315)
C.I. Acid Yellow 24, or Martius Yellow, has a notable history. It was discovered by the German chemist Carl Alexander von Martius in 1867 and is chemically identified as 2,4-dinitro-1-naphthol (B147749). chemistryviews.orgchemistry-online.com This compound was one of the first industrially significant dyes derived from naphthalene (B1677914). chemistryviews.org Early applications included its use as a wool dye and, interestingly, as a mothproofing agent. himedialabs.comwikipedia.org
The research evolution of Martius Yellow has transitioned from its initial industrial synthesis and application to more specialized uses in scientific research. chemistryviews.orgscribd.com A significant area of its application is in histology and microscopy as a biological stain. wixsite.comwikipedia.org It is used to stain erythrocytes (red blood cells) yellow, providing a stark contrast to other tissue components, particularly in trichrome staining methods. wikipedia.orgscribd.com This application highlights the dye's utility in visualizing and differentiating cellular structures for research and diagnostic purposes. The evolution of analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, has further enabled detailed studies of the dye itself and its interactions with various substrates. mfa.orgnih.gov
Interdisciplinary Research Landscape and Objectives for C.I. Acid Yellow 24
The study of C.I. Acid Yellow 24 extends across multiple scientific disciplines. In chemistry , research focuses on its synthesis, chemical properties, and the mechanisms of its interaction with different materials. chemistry-online.comsophiacollegemumbai.com The synthesis typically involves the dinitration of naphthalen-1-ol. worlddyevariety.comvulcanchem.com
In environmental science , the primary objective is to understand and mitigate its environmental footprint. This includes studies on its degradation pathways and the development of remediation technologies for dye-contaminated wastewater. rsc.orgfrontiersin.orgtandfonline.com
In biology and medicine , its application as a histological stain is a key area of research. wikipedia.orgscribd.com The objective is to refine staining protocols and utilize its properties for better visualization and analysis of biological tissues.
In heritage science , analytical techniques are employed to identify C.I. Acid Yellow 24 in historical textiles and artifacts, providing insights into past dyeing technologies and trade. nih.govresearchgate.net This interdisciplinary approach underscores the compound's versatility and enduring relevance in various fields of scientific inquiry.
Chemical and Physical Properties of C.I. Acid Yellow 24
| Property | Value |
| Molecular Formula | C₁₀H₆N₂O₅ (free acid) vulcanchem.com |
| Molecular Weight | 234.17 g/mol (free acid) vulcanchem.com |
| CAS Registry Number | 10142-54-8 worlddyevariety.com |
| Appearance | Yellow powder worlddyevariety.com |
| Solubility | Soluble in water; its ammonium (B1175870) salt is soluble in alcohol. worlddyevariety.comchemicalbook.com |
| Molecular Structure Class | Nitro Class worlddyevariety.com |
Synthesis of C.I. Acid Yellow 24
The primary method for synthesizing C.I. Acid Yellow 24 involves the following key steps:
Dinitration of naphthalen-1-ol : This is the core reaction where naphthalen-1-ol is treated with a nitrating agent to introduce two nitro groups onto the naphthalene ring, forming 2,4-dinitro-1-naphthol. worlddyevariety.comvulcanchem.com
Salt Formation : The resulting 2,4-dinitro-1-naphthol (the free acid form) is then converted into its various salt forms, such as sodium, ammonium, or calcium salts, by reacting it with the corresponding base. worlddyevariety.comvulcanchem.comchemicalbook.com This is done to enhance its solubility and applicability in different dyeing processes.
Research Applications of C.I. Acid Yellow 24
| Research Area | Application |
| Histology/Microscopy | Used as a yellow counterstain in trichrome staining methods to differentiate erythrocytes from other tissue components like fibrin. wikipedia.orgscribd.commagnacol.co.uk |
| Industrial Chemistry | Serves as a model compound for studying the properties and behaviors of acid dyes in various applications, including textile dyeing. theasengineers.com |
| Environmental Science | Utilized in studies focused on the development and optimization of wastewater treatment technologies for the removal of synthetic dyes. rsc.orgtandfonline.com |
| Analytical Chemistry | Employed as a reference standard in the development and validation of analytical methods, such as HPLC, for the identification and quantification of dyes. mfa.orgnih.gov |
Properties
CAS No. |
10142-54-8 |
|---|---|
Molecular Formula |
C11H9NO2 |
Synonyms |
C.I.Acid Yellow 24 |
Origin of Product |
United States |
Advanced Studies in Synthetic Pathways and Derivatization
Established Synthetic Methodologies for C.I. Acid Yellow 24 Production
The conventional synthesis of C.I. Acid Yellow 24 is a well-established industrial process involving key chemical transformations.
Naphthalen-1-ol Dinitration and Salt Formation
The primary manufacturing method for C.I. Acid Yellow 24 begins with the dinitration of Naphthalen-1-ol. worlddyevariety.comvulcanchem.com This reaction introduces two nitro groups to the naphthalene (B1677914) core, forming 2,4-dinitro-1-naphthol (B147749), which is the free acid form of the dye. vulcanchem.comnih.gov Following the nitration, the resulting product is converted into a more water-soluble salt. worlddyevariety.com This is typically achieved by reacting the free acid with a base, such as sodium hydroxide (B78521), ammonium (B1175870) hydroxide, or calcium hydroxide, to produce the corresponding sodium, ammonium, or calcium salt. vulcanchem.com The enhanced water solubility of these salts is crucial for their application in aqueous dyeing processes. vulcanchem.com
Precursor Chemistry and Reaction Mechanism Investigations
The key precursor for the synthesis is Naphthalen-1-ol. dyestuffintermediates.com The core of the synthesis is an electrophilic aromatic substitution reaction where the naphthalene ring is attacked by the nitronium ion (NO₂⁺). youtube.com This ion is typically generated from a mixture of nitric acid and a stronger acid, such as sulfuric acid. youtube.com
Research has focused on understanding the reaction mechanism to control the placement of the nitro groups. The position of these groups is fundamental to the dye's final color and characteristics. vulcanchem.com Studies have shown that the nitration of naphthalene is a kinetically controlled process. The reaction mechanism involves the formation of a resonance-stabilized carbocation intermediate, and the stability of this intermediate influences the final product distribution. youtube.com For naphthalene, attack at the alpha-position (C1) is kinetically favored over the beta-position (C2) because the resulting carbocation intermediate is more stable, as it can be stabilized by resonance structures that keep the aromaticity of the adjacent benzene (B151609) ring intact. youtube.com Controlling reaction parameters such as temperature and acid concentration is vital for maximizing the yield of the desired 2,4-dinitro-1-naphthol isomer. vulcanchem.com
Exploration of Novel and Sustainable Synthetic Approaches
Driven by increasing environmental awareness, research has shifted towards creating more sustainable and efficient methods for producing C.I. Acid Yellow 24 and other dyes.
Green Chemistry Principles and Catalyst Development in Dye Synthesis
Green chemistry principles are being applied to dye synthesis to reduce hazardous waste and energy consumption. rsc.orgmdpi.com A significant area of research is the development of solid acid catalysts to replace traditional mineral acids like sulfuric acid in nitration reactions. rsc.orgresearchgate.net For instance, nano silica (B1680970) supported boron trifluoride (nano BF₃·SiO₂) has been used as an efficient, solvent-free catalyst for diazotization and coupling reactions in the synthesis of other azo dyes. researchgate.net Such catalysts are often recyclable, which minimizes waste and simplifies the product isolation process. rsc.org Another approach involves using biodegradable and non-toxic substances like alginic acid, derived from brown algae, to replace hazardous acids in diazotization reactions, a key step in many dye syntheses. digitellinc.com
Process Intensification Research for C.I. Acid Yellow 24 Production
Process intensification aims to develop smaller, more efficient, and safer chemical production methods. mdpi.com For nitration reactions, which are often highly exothermic, microreactors and other continuous flow reactors offer significant advantages. researchgate.net These reactors provide superior heat and mass transfer compared to traditional batch reactors, allowing for better temperature control and reducing the risk of runaway reactions. researchgate.net This enhanced control can lead to higher product yields and fewer byproducts. polito.it Technologies like the rotating packed bed (RPB) reactor have also been shown to significantly increase reaction efficiency—by as much as 5 to 20 times—for processes limited by mass transfer, such as the catalytic hydrogenation of aromatic nitrocompounds, which is a related process in dye intermediate production. polito.it
Structural Modifications and Analog Development Research
Researchers are actively exploring structural modifications of dyes like C.I. Acid Yellow 24 to create new analogs with improved properties. By introducing different functional groups onto the naphthalene core, properties such as lightfastness, water solubility, and fiber affinity can be fine-tuned. For example, the introduction of sulfonic acid groups is a common strategy to increase the water solubility of acid dyes. google.com
Research into naphthalene-based dyes extends to the development of novel structures for various applications. For instance, naphthalene diimides (NDIs) are being studied for their electronic and optical properties, which can be altered through core functionalization. emu.edu.tr Other studies focus on synthesizing new naphthalene-based azo dyes and their metal complexes to achieve different shades and improve fastness properties on various fibers, including leather and polyester. redalyc.orgicrc.ac.ir The goal of such research is to expand the palette of available colors and enhance the performance of dyes for specialized applications. researchgate.net
Synthesis of C.I. Acid Yellow 24 Derivatives for Performance Tuning
The performance of a dye is determined by properties such as solubility, hue, color fastness (to light, washing, and rubbing), and affinity for specific substrates. For C.I. Acid Yellow 24, which is a nitro dye based on a naphthalene core, performance tuning is achieved by synthesizing derivatives with altered functional groups. vulcanchem.com
The foundational synthesis of C.I. Acid Yellow 24 involves the dinitration of naphthalen-1-ol to produce 2,4-dinitro-1-naphthol. vulcanchem.com The most direct derivatization of this molecule is the conversion of the acidic hydroxyl group into various salts. This process is a key strategy for tuning the dye's solubility in different media. For instance, treatment with sodium hydroxide, ammonium hydroxide, or calcium hydroxide yields the corresponding sodium, ammonium, or calcium salts, each with a distinct solubility profile. vulcanchem.com The high water solubility of these salt forms is crucial for their application in aqueous dyeing processes. vulcanchem.com
Beyond simple salt formation, more complex derivatives can be synthesized to fine-tune other performance metrics. While specific documented examples for C.I. Acid Yellow 24 are limited, general principles of dye chemistry allow for the exploration of hypothetical derivatives. These strategies often involve introducing new functional groups to the naphthalene ring system to influence the electronic and steric properties of the dye molecule. The goal is to enhance characteristics like lightfastness, wash fastness, or to shift the color hue.
The introduction of substituents such as sulfonic acid groups (-SO₃H) is a common method used in dye synthesis to significantly increase water solubility and improve wash fastness. Other groups, like halogens (e.g., -Cl, -Br) or alkyl chains, could be added to the naphthalene core to modify the dye's affinity for synthetic fibers or alter its light absorption properties.
Table 1: Potential Derivatives of C.I. Acid Yellow 24 and Their Targeted Performance Enhancements
| Derivative Class | Synthetic Modification | Targeted Performance Enhancement | Rationale |
| Alkali Metal Salts | Reaction of 2,4-dinitro-1-naphthol with NaOH or KOH | Increased Water Solubility | Formation of highly polar sodium or potassium salt enhances interaction with water molecules. |
| Ammonium Salts | Reaction with ammonium hydroxide | Modified Solubility (e.g., in alcohol) | The ammonium salt can offer a different solubility profile compared to alkali metal salts. vulcanchem.com |
| Sulfonated Derivatives | Introduction of one or more -SO₃H groups to the naphthalene ring | Improved Water Solubility & Wash Fastness | The highly polar sulfonic acid group increases water solubility and can form strong interactions with polar fibers like wool and silk. |
| Halogenated Derivatives | Introduction of -Cl or -Br atoms to the naphthalene ring | Increased Lightfastness, Hue Shift | Electron-withdrawing halogens can help protect the chromophore from photochemical degradation and can shift the absorption spectrum, altering the color. |
| Alkyl-Substituted Derivatives | Addition of short alkyl chains (e.g., -CH₃, -C₂H₅) | Increased Affinity for Synthetic Fibers | Nonpolar alkyl groups can improve the dye's solubility in and affinity for hydrophobic fibers like polyester. |
The synthesis of these derivatives would require multi-step reaction sequences, potentially involving the use of a substituted naphthalene precursor prior to the nitration step. The characterization of these new compounds would rely on analytical techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm their structure. mdpi.com
Quantitative Structure-Performance Relationship (QSPR) Studies
Quantitative Structure-Performance Relationship (QSPR) studies are computational methods that seek to establish a mathematical correlation between the chemical structure of a compound and its macroscopic properties. mdpi.com In dye chemistry, QSPR models are invaluable for predicting the performance of novel dye derivatives before their synthesis, saving significant time and resources. mdpi.com While specific QSPR studies focusing exclusively on C.I. Acid Yellow 24 are not widely published, the methodology applied to other dye classes, particularly azo dyes, provides a clear framework for how such an analysis would be conducted. mdpi.comresearchgate.net
A QSPR study involves three main steps:
Descriptor Calculation: A set of numerical values, known as molecular descriptors, are calculated for a series of related dye molecules. These descriptors quantify various aspects of the molecule's structure, including steric, electronic, topological, and thermodynamic properties. mdpi.com
Model Development: A statistical model is built to create a mathematical equation linking the calculated descriptors to an experimentally measured performance property (e.g., solubility, lightfastness, maximum absorption wavelength).
Model Validation: The model's predictive power is tested using an external set of molecules that were not used in the model's creation.
For a nitro dye like C.I. Acid Yellow 24 and its derivatives, relevant molecular descriptors would be calculated to capture the features that most influence its performance as a colorant.
Table 2: Typical Molecular Descriptors for QSPR Analysis of Dyes
| Descriptor Category | Specific Descriptor Examples | Relevance to Dye Performance |
| Electronic | Dipole Moment, Partial Atomic Charges, HOMO/LUMO Energies | Relates to the dye's color (light absorption), reactivity, and interaction with polar fibers and solvents. |
| Steric / 3D | Molecular Volume, Surface Area, Ovality | Influences how the dye molecule fits into a fiber's polymer matrix, affecting affinity and fastness. mdpi.com |
| Topological | Connectivity Indices (e.g., Wiener Index) | Describes the branching and shape of the molecule, which can correlate with physical properties like solubility. |
| Thermodynamic | LogP (Octanol-Water Partition Coefficient), Solvation Energy | Predicts the dye's solubility in water versus nonpolar environments and its affinity for hydrophobic fibers. |
Advanced 3D-QSPR methods like Comparative Molecular Field Analysis (CoMFA) are particularly powerful. mdpi.com CoMFA aligns a set of molecules and calculates their steric and electrostatic fields. The output is often visualized as 3D contour maps, which highlight regions of the molecule where modifications are likely to enhance or diminish a specific property. researchgate.net For example, a CoMFA model for dye-fiber affinity might show that adding a bulky, electropositive group at a certain position on the naphthalene ring would significantly improve binding. mdpi.com
Such models can provide a predictive tool for designing new C.I. Acid Yellow 24 derivatives with optimized properties for high-performance applications. mdpi.com
In Depth Mechanistic Investigations of Dye Interactions and Transformations
Dyeing Mechanisms and Substrate Interactions
The efficacy of C.I. Acid Yellow 24 as a textile colorant is rooted in its ability to adsorb onto and bind with fibrous polymeric substrates. This process is governed by a complex interplay of kinetic, thermodynamic, and solution chemistry factors. As an anionic dye, its primary application is on fibers containing cationic sites, such as protein fibers (e.g., wool) and synthetic polyamides (e.g., nylon). mdpi.com
The rate at which dye molecules are transferred from the dyebath to the fiber surface is a critical aspect of the dyeing process. Kinetic studies on similar acid dyes, such as C.I. Acid Yellow 23 on nylon 6 fabric, have shown that the adsorption mechanism often fits a pseudo-second-order kinetic model. researchgate.net This model suggests that the rate-limiting step may be chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. researchgate.net The study of dyeing kinetics is essential for optimizing process conditions to ensure uniform and efficient coloration. ijche.com
Common Kinetic Models for Dye Adsorption
| Kinetic Model | Description | Typical Application |
|---|---|---|
| Pseudo-First-Order | Assumes the rate of occupation of adsorption sites is proportional to the number of unoccupied sites. Often describes the initial stages of adsorption. | Adsorption processes where physisorption is the rate-limiting step. |
| Pseudo-Second-Order | Assumes the rate-limiting step is chemisorption, involving electron sharing or transfer between the adsorbent and adsorbate. researchgate.net | Frequently provides the best fit for the adsorption of acid dyes onto polyamide and protein fibers. researchgate.net |
| Intra-particle Diffusion (Weber-Morris) | Used to identify the diffusion mechanism and rate-controlling steps. It considers the movement of dye molecules from the bulk solution to the external surface and then into the pores of the fiber. | Analysis of whether the adsorption is limited by film diffusion or intra-particle diffusion. |
C.I. Acid Yellow 24 is a nitro dye with the chemical name 2,4-dinitro-1-naphthol (B147749). mfa.orgmdpi.com In aqueous solution, the phenolic hydroxyl group can deprotonate, rendering the dye molecule anionic. This anionic nature is fundamental to its binding mechanism with appropriate textile fibers.
The primary binding force for acid dyes on protein and polyamide fibers is the formation of ionic bonds, or salt linkages. mdpi.com These fibers possess amino end groups (-NH2) which, in an acidic dyebath, become protonated to form cationic sites (-NH3+). The anionic sulfonate or, in the case of Acid Yellow 24, the phenolate (B1203915) groups on the dye molecule are then electrostatically attracted to these cationic sites on the fiber, forming strong ionic bonds. mdpi.com
Beyond these primary electrostatic interactions, other intermolecular forces contribute to the dye's affinity and fastness properties:
Hydrogen Bonding: The nitro (-NO2) and hydroxyl (-OH) groups on the C.I. Acid Yellow 24 molecule can form hydrogen bonds with amide (-CONH-) groups present in wool and nylon fibers. niscpr.res.in
The chemistry of the dyebath, particularly its pH and ionic strength, has a profound impact on the adsorption of acid dyes.
Effect of pH: The pH of the dyebath is arguably the most critical factor in dyeing with acid dyes. p2infohouse.org Lowering the pH increases the concentration of hydronium ions (H3O+), which protonates the amino groups in the fiber, thereby creating more cationic sites (-NH3+). mdpi.com This enhanced positive charge on the fiber surface increases the electrostatic attraction for the anionic dye molecules, leading to higher dye uptake and exhaustion. mdpi.comresearchgate.net Conversely, as the pH increases, the fiber surface becomes less positive or even anionic, which repels the anionic dye and reduces adsorption. researchgate.netsci-hub.st For flavonoid dyes, which, like Acid Yellow 24, have acidic protons, a dyebath that is too acidic can hinder the formation of the insoluble dye-mordant lake on the fiber. ellistextiles.com
Effect of Ionic Strength: The effect of adding an electrolyte (salt) to the dyebath is complex. An increase in ionic strength can enhance dye adsorption by compressing the electrical double layer surrounding the fiber and the dye molecules, which reduces electrostatic repulsion. Studies on the similar Acid Yellow 49 on sepiolite (B1149698) showed that increasing ionic strength led to an increase in adsorption. researchgate.netsci-hub.st However, in some systems, very high salt concentrations can lead to competition between the salt anions and the dye anions for the cationic sites on the fiber, potentially reducing dye uptake. researchtrends.net The addition of salts can also promote the aggregation of dye molecules in the solution, which can affect the rate and uniformity of the dyeing. mdpi.com
Influence of Solution Chemistry on Adsorption
| Parameter | Effect on Fiber | Effect on Dye Adsorption | Reference |
|---|---|---|---|
| Decreasing pH (Acidic) | Increases protonation of amino groups (-NH2 → -NH3+), creating more positive sites. | Increases electrostatic attraction and enhances dye uptake. | mdpi.com |
| Increasing pH (Alkaline) | Decreases protonation, leading to a less positive or even negative surface charge. | Decreases electrostatic attraction, reduces dye uptake, and may cause dye stripping. | researchgate.netsci-hub.st |
| Increasing Ionic Strength | Compresses the electrical double layer; salt anions may compete for dye sites. | Can increase adsorption by reducing repulsion or decrease it due to competition, depending on the system. | researchgate.netsci-hub.stresearchtrends.net |
Molecular-Level Binding Mechanisms with Textile Fibers
Photophysical and Photochemical Behavior
The interaction of C.I. Acid Yellow 24 with light determines its color and its stability over time. Photophysical processes involve the absorption and emission of light without chemical change, while photochemical processes lead to the degradation of the dye molecule.
The yellow color of C.I. Acid Yellow 24 arises from its selective absorption of light in the violet-blue region of the visible spectrum. This absorption is due to electronic transitions within the molecule's chromophore, which consists of the dinitrated naphthalene (B1677914) ring system. mdpi.com When the dye molecule absorbs a photon of appropriate energy, an electron is promoted from a lower-energy molecular orbital to a higher-energy one. The primary transitions responsible for the color of such dyes are π→π* (pi to pi-antibonding) and n→π* (non-bonding to pi-antibonding) transitions. niscpr.res.in
While specific spectral data for C.I. Acid Yellow 24 is limited in the provided context, studies on analogous acid dyes like C.I. Acid Yellow 17 show characteristic absorption peaks in the UV-Visible range. For instance, Acid Yellow 17 exhibits absorption maxima at 224 nm, 254 nm (assigned to π→π* transitions), and 400 nm (assigned to an n→π* transition). niscpr.res.in
Following light absorption, the excited molecule can relax back to its ground state through several pathways, one of which is fluorescence—the emission of a photon at a longer wavelength than the absorbed light. The difference in wavelength (or energy) between the absorption maximum and the emission maximum is known as the Stokes shift. researchgate.net For Acid Yellow 17, excitation results in emission peaks corresponding to the various absorption bands. niscpr.res.in
Illustrative Photophysical Properties of a Representative Yellow Acid Dye (C.I. Acid Yellow 17)
| Property | Wavelength (nm) | Assigned Transition |
|---|---|---|
| Absorption Maxima (λabs) | 224 | π→π |
| 254 | π→π | |
| 400 | n→π* | |
| Emission Maxima (λem) | 295 | Fluorescence |
| 306 | ||
| 412 | ||
| 437 |
Data sourced from a study on C.I. Acid Yellow 17 in water. niscpr.res.in
The stability of a dye to light, or its lightfastness, is determined by its susceptibility to photochemical degradation. When exposed to light, particularly UV radiation, dye molecules can undergo irreversible chemical changes that lead to a loss of color. mdpi.com
The general mechanism for the photodegradation of organic dyes in aqueous solution often involves the generation of highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and superoxide (B77818) anion radicals (O2•−). mdpi.com This process can be significantly accelerated by the presence of a semiconductor photocatalyst, such as titanium dioxide (TiO₂) or zinc oxide (ZnO). brieflands.com The mechanism proceeds as follows:
Excitation: The photocatalyst absorbs photons with energy greater than its band gap, promoting an electron (e⁻) from the valence band (VB) to the conduction band (CB), leaving a positive hole (h⁺) in the VB. mdpi.com
ROS Generation: The positive holes can oxidize water or hydroxide (B78521) ions to form hydroxyl radicals (•OH). The electrons in the conduction band can reduce molecular oxygen to form superoxide radicals. mdpi.com
Dye Degradation: These highly reactive radicals are non-selective and can attack the C.I. Acid Yellow 24 molecule. The degradation pathway for a nitroaromatic compound like 2,4-dinitro-1-naphthol would likely involve attack on the aromatic ring, leading to hydroxylation and eventual ring cleavage, as well as the transformation of the nitro groups. mdpi.commdpi.com This fragmentation breaks down the chromophore, resulting in the decolorization of the solution. mdpi.com
In solid matrices, such as when the dye is fixed on a textile fiber, the photodegradation mechanism can be more complex, involving direct photolysis of the dye, as well as reactions with atmospheric oxygen and moisture, mediated by the substrate itself.
Light Absorption and Emission Mechanisms of C.I. Acid Yellow 24
Degradation Mechanisms by Chemical and Biological Agents
The transformation of C.I. Acid Yellow 24, a dinitronaphthol derivative also known as Martius Yellow, is primarily achieved through aggressive chemical oxidation methods. Biological routes applicable to other classes of dyes are generally not relevant to this compound due to its specific chemical nature.
Advanced Oxidation Processes (AOPs) and Reaction Pathways (e.g., Fenton, Photo-Fenton, Ozonation, Photocatalysis)
Advanced Oxidation Processes (AOPs) are effective for the degradation of C.I. Acid Yellow 24. researchgate.net These processes utilize highly reactive species to break down the resilient structure of the dye. mdpi.com Methods such as photocatalysis and sonolysis (an ultrasound-based AOP) have been successfully applied. researchgate.nettandfonline.com
In photocatalysis, titanium dioxide (TiO₂) is a commonly used catalyst. tandfonline.comresearchgate.net The efficiency of photocatalytic degradation is influenced by several factors, including the type of TiO₂, initial pH, catalyst dosage, and the presence of electron acceptors like hydrogen peroxide. tandfonline.comresearchgate.net For instance, the photocatalyst Degussa P25 has been noted as particularly efficient for the decolourization of Martius Yellow. tandfonline.comresearchgate.net Sonolysis, another AOP, has also been demonstrated to degrade Martius Yellow in aqueous solutions, with the degradation following first-order kinetics. researchgate.netnih.gov
The primary mechanism behind the efficacy of AOPs in degrading C.I. Acid Yellow 24 is the generation of highly potent hydroxyl radicals (•OH). researchgate.netresearchgate.net In photocatalysis, when a semiconductor like TiO₂ is irradiated with UV light, it generates electron-hole pairs, which react with water and oxygen to produce •OH radicals. mdpi.com Similarly, during sonolysis, the acoustic cavitation (formation, growth, and collapse of microbubbles) creates localized hot spots that pyrolyze water molecules into hydrogen atoms and •OH radicals. researchgate.net
These hydroxyl radicals are powerful, non-selective oxidizing agents that attack the dye molecule. researchgate.net Studies confirm that the main degradation pathway for Martius Yellow is initiated by an •OH radical-induced reaction. researchgate.netnih.gov The reaction proceeds through the hydroxylation of the aromatic (aryl) ring of the dye molecule. researchgate.netnih.gov Given the non-volatile nature of the dye, this degradation is believed to occur at the bubble/solution interface during sonolysis. nih.gov
The degradation of C.I. Acid Yellow 24 results in the formation of various intermediate products before eventual mineralization. The identification of these intermediates has been accomplished using analytical techniques such as High-Performance Liquid Chromatography (HPLC), Electrospray Mass Spectrometry (ESMS), and Gas Chromatography-Mass Spectrometry (GC-MS). researchgate.netnih.govmdpi.com
Analysis suggests that the degradation of Martius Yellow proceeds via multiple reaction pathways simultaneously. researchgate.netnih.gov Key mechanisms include the hydroxylation of the aryl ring and the cleavage of the C-N bond within the chromophore structure. nih.gov In one study on photocatalytic degradation, a specific pathway was proposed based on GC-MS analysis. mdpi.com The process begins with an oxidative attack by •OH radicals on the chromophoric ring, leading to a hydroxylated adduct. This unstable intermediate then eliminates a nitro group (NO₂) to form dinitronaphthol isomers. mdpi.com Total Organic Carbon (TOC) analysis has shown that while AOPs are effective in degrading the parent dye molecule, complete mineralization into CO₂, water, and inorganic ions is a much slower process. researchgate.netnih.gov
Table 1: Identified Degradation Intermediates of C.I. Acid Yellow 24 in AOPs
| Intermediate Compound | Molecular Mass (m/z) | Analytical Method | Degradation Process | Reference |
|---|---|---|---|---|
| Hydroxylated Martius Yellow adduct | 251 | GC-MS | Photocatalysis | mdpi.com |
| 4-nitronapthalen-1,2-diol | 205 | GC-MS | Photocatalysis | mdpi.com |
| 2-nitronapthalen-1,4-diol | 205 | GC-MS | Photocatalysis | mdpi.com |
| p-benzoquinone | Not specified | GC/MS | Ozonation/Ultrasound | researchgate.net |
| Catechol | Not specified | GC/MS | Ozonation/Ultrasound | researchgate.net |
| Hydroquinone | Not specified | GC/MS | Ozonation/Ultrasound | researchgate.net |
| Phthalic anhydride | Not specified | GC/MS | Ozonation/Ultrasound | researchgate.net |
| Phthalic acid | Not specified | GC/MS | Ozonation/Ultrasound | researchgate.net |
Environmental Fate and Remediation Research
Environmental Persistence and Transport Studies
The persistence and transport of dyes in the environment are critical aspects of their ecological impact. Factors such as chemical stability, interaction with environmental matrices, and resistance to natural degradation processes play significant roles.
Azo dyes, a different class of dyes but often discussed in the context of dye pollution, tend to persist under aerobic environmental conditions due to the electron-withdrawal character of their azo groups, which makes them less susceptible to oxidative breakdown. Dyes are generally designed for high chemical and photolytic stability to maintain their color properties during use mst.dk. Photolysis is typically not considered a primary degradation pathway for azo dyes, despite their ability to absorb light mst.dk. Vapour pressures for most azo dyes are generally very low, suggesting limited volatilization mst.dk. While C.I. Acid Yellow 24 is a nitro dye and not an azo dye, its stability against environmental degradation is a key factor in its persistence. Specific studies on the environmental persistence and transport of C.I. Acid Yellow 24 are limited in the available literature.
Photostability and Biodegradability in Aquatic Environments
The behavior of dyes in aquatic systems is of particular concern due to their direct discharge in wastewater. Photostability and biodegradability are key processes affecting their fate in water bodies.
Adsorption and Leaching in Soil Systems
Dyes can enter soil systems through various pathways, including the application of wastewater treatment sludge to land or the leaching from solid waste disposal sites canada.ca. Their interaction with soil particles affects their mobility and potential for leaching into groundwater.
Studies on the sorption of other acid yellow dyes, such as Acid Yellow 23, onto soil and soil-based mixtures have been conducted researchgate.netgnest.orgscirp.org. These studies indicate that adsorption can play a role in retaining dyes in soil, with factors like pH and the properties of the soil influencing the extent of adsorption researchgate.netscirp.org. For instance, electrostatic interactions between dye molecules and soil surfaces can be significant, particularly at certain pH levels scirp.org. The mobility of anionic dyes in soil is influenced by their water solubility and their tendency to adsorb onto soil components nih.gov. D&C Yellow No. 10, a water-soluble anionic dye, is expected to have high mobility in soil and not adsorb strongly to suspended solids and sediments nih.gov. As an acid dye, C.I. Acid Yellow 24 is also anionic and water-soluble worlddyevariety.com, suggesting it may exhibit similar mobility characteristics in soil systems, although specific adsorption and leaching data for C.I. Acid Yellow 24 was not found.
Advanced Wastewater Treatment Methodologies for C.I. Acid Yellow 24 Effluents
Given the potential persistence of dyes in the environment, advanced treatment methods are often necessary to remove them from industrial effluents before discharge.
Advanced Oxidation Processes (AOPs) are promising technologies for degrading refractory organic contaminants like dyes in wastewater scispace.commdpi.comresearchgate.net. These processes typically involve the generation of highly reactive species, such as hydroxyl radicals (•OH), which can effectively break down complex dye molecules mdpi.comresearchgate.net. Various AOPs, including Fenton, photo-Fenton, ozonation, and UV/H₂O₂ systems, have been investigated for the decolorization and degradation of different dyes, including some acid yellow dyes scispace.commdpi.comresearchgate.netmdpi.comresearchgate.net. While AOPs have shown effectiveness in treating various dye-containing wastewaters, specific research on the application of AOPs for the treatment of effluents containing C.I. Acid Yellow 24 was not found in the provided search results.
Adsorptive Removal Technologies and Adsorbent Characterization
Adsorption is a widely used and effective method for removing dyes from aqueous solutions, offering an alternative to other treatment methods redalyc.orgtandfonline.com. The efficiency of adsorptive removal depends heavily on the choice and characteristics of the adsorbent material.
Numerous studies have explored the use of various adsorbent materials for the removal of acid dyes from water nih.govtandfonline.commdpi.comresearchgate.netresearchgate.netresearchgate.netrsdjournal.orgresearchgate.net. These materials range from conventional activated carbon to novel and modified substances. Characterization of these adsorbents is crucial to understand their properties and adsorption mechanisms. Techniques such as X-ray Diffraction (XRD), Fourier-Transform Infrared Spectroscopy (FT-IR), surface area analysis, and determination of the point of zero charge (pH(PZC)) are commonly employed researchgate.netresearchgate.net.
Research on Novel Adsorbent Materials (e.g., Activated Carbon from Biomass, Organobentonite)
Research continues into developing novel and cost-effective adsorbent materials for dye removal. Biomass-derived activated carbons and modified clays (B1170129) like organobentonite are examples of such materials.
Activated carbons produced from various biomass sources, such as flamboyant pods and Euterpe oleracea, have been investigated for their efficacy in adsorbing acid dyes like Acid Yellow 6, Acid Yellow 23, and Acid Yellow 17 researchgate.netrsdjournal.org. Activated bone char has also been explored for Acid Yellow 17 removal researchgate.net. These materials often exhibit high adsorption capacities.
Organobentonite, synthesized by modifying bentonite (B74815) clay with organic cations, has shown promise for adsorbing anionic dyes mdpi.comresearchgate.netresearchgate.netmedchemexpress.com. The modification process enhances the clay's affinity for negatively charged dye molecules mdpi.com. Studies have demonstrated the effectiveness of organobentonite and organobentonite/alginate composites for removing acid dyes such as Acid Yellow 23 and Acid Yellow 151 from aqueous solutions mdpi.comresearchgate.netresearchgate.netmedchemexpress.com.
Mechanistic Studies of Dye Adsorption onto Diverse Substrates
Understanding the mechanisms governing dye adsorption is essential for optimizing removal processes and designing more effective adsorbents. Mechanistic studies typically involve investigating adsorption kinetics and equilibrium.
Adsorption kinetics are often described by models such as the pseudo-first-order and pseudo-second-order models. For many acid dye adsorption processes, the pseudo-second-order model provides a good fit to experimental data, suggesting that chemisorption may be the rate-limiting step tandfonline.comresearchgate.netresearchgate.netrsdjournal.org. Intraparticle diffusion can also influence the adsorption rate researchgate.netresearchgate.net.
Adsorption equilibrium is commonly analyzed using isotherm models like the Langmuir and Freundlich models researchgate.nettandfonline.comresearchgate.net. The Langmuir model often describes monolayer adsorption on a homogeneous surface, while the Freundlich model is more applicable to multilayer adsorption on heterogeneous surfaces researchgate.net. Studies on the adsorption of acid dyes onto materials like organobentonite and activated carbon have utilized these models to determine adsorption capacities and understand the nature of the interaction between the dye and the adsorbent researchgate.nettandfonline.commdpi.comresearchgate.netresearchgate.net. Electrostatic interactions, hydrogen bonding, and π-π interactions can all contribute to the adsorption of dyes onto different substrates scirp.orgmdpi.comresearchgate.net. For anionic acid dyes, electrostatic attraction to positively charged sites on the adsorbent surface or repulsion from negatively charged sites, depending on the pH, plays a significant role scirp.orgmdpi.comresearchgate.net.
Here are some examples of adsorption capacities reported for other acid yellow dyes on various adsorbents:
| Dye | Adsorbent | Adsorption Capacity (mg/g) | Reference |
| Acid Yellow 23 | Organobentonite/Alginate Hydrogel (in column) | 0.50 ± 0.01 (30.97 on OBent) | mdpi.comresearchgate.net |
| Acid Yellow 23 | Organoclay powder | 40.79 | mdpi.com |
| Acid Red 151 | Cetyldimethylbenzylammonium chloride-bentonite | 357.14 | researchgate.net |
| Acid Red 151 | Cetylpyridinium chloride-bentonite | 416.66 | researchgate.net |
| Acid Yellow 6 | Activated carbon from flamboyant pods | 673.687 | researchgate.net |
| Acid Yellow 23 | Activated carbon from flamboyant pods | 643.041 | researchgate.net |
| Acid Red 18 | Activated carbon from flamboyant pods | 551.799 | researchgate.net |
| Acid Yellow 17 | Activated carbon from Euterpe oleracea (700°C) | 100.2 ± 0.2 | rsdjournal.org |
Advanced Oxidation Processes (AOPs) for C.I. Acid Yellow 24 Degradation
Advanced Oxidation Processes (AOPs) are recognized as effective emerging technologies for treating wastewater containing hazardous organic pollutants like azo dyes. researchgate.netajol.inforesearchgate.net AOPs typically rely on the generation of highly reactive species, such as hydroxyl radicals (•OH), which possess a high redox potential and can oxidize complex dye structures into smaller organic molecules or even lead to complete mineralization into carbon dioxide and water. ajol.inforesearchgate.net Various AOPs, including Fenton, photo-Fenton, TiO₂/UV, and ZnO/UV processes, have been explored for dye degradation. ajol.info
Optimization of Operational Parameters (pH, Current Density, Dye Concentration, Time)
The efficiency of AOPs for dye degradation is significantly influenced by various operational parameters. Studies have investigated the impact of factors such as pH, current density, initial dye concentration, and reaction time on the removal efficiency of azo dyes, including those structurally related to C.I. Acid Yellow 24. researchgate.netresearchgate.netresearchgate.netunirioja.esnih.govbioline.org.brarxiv.org
In electrocoagulation, a type of AOP, the current density, initial pH, and electrolysis time are crucial for optimizing color removal efficiency. For a solution of 50 mg/L C.I. Acid Yellow 23, a structurally similar azo dye, high color removal (almost 98%) and significant COD removal (69%) were achieved at a pH of approximately 6, an electrolysis time of 5 minutes, and a current density of approximately 112.5 A/m². researchgate.netnih.gov Another study focusing on C.I. Acid Yellow 36, also an azo dye, found optimal conditions for 83% color removal at pH 8, electrolysis time of approximately 6 minutes, and a current density of approximately 127.8 A/m² for an initial dye concentration of 50 ppm. bioline.org.br The optimal pH for electrocoagulation can vary depending on the specific dye and electrode material, but generally, it influences the formation of coagulating species. researchgate.netrsc.org Increasing current density typically enhances color removal efficiency. researchgate.netbioline.org.br Electrolysis time also plays a significant role, with optimal times varying based on the process conditions and dye concentration. researchgate.netbioline.org.br Initial dye concentration inversely affects removal efficiency, as higher concentrations require more reactive species or coagulant to achieve the same percentage removal. researchgate.netresearchgate.netbioline.org.br
In photocatalytic degradation, parameters such as catalyst loading, initial dye concentration, light intensity, and pH are critical. researchgate.netnih.gov For C.I. Acid Yellow 23, optimal removal efficiency was observed at a dye concentration of 40 mg/L with specific amounts of ZnO and ZnO/SnO₂ catalysts under UV irradiation. researchgate.net Complete decolorization could be achieved in about 50 minutes under these optimized conditions. researchgate.net The pH of the solution can affect the surface charge of the photocatalyst and the formation of hydroxyl radicals, thus influencing degradation efficiency. brieflands.comresearchgate.net Increasing catalyst dosage generally increases degradation up to a certain point, after which efficiency may decrease due to light scattering. researchgate.net Higher initial dye concentrations can lead to decreased degradation efficiency due to competition for reactive radicals. researchgate.net
Photocatalytic Degradation and Catalyst Development
Photocatalytic degradation is a promising AOP for the removal of dyes from wastewater, utilizing semiconductor photocatalysts under UV or visible light irradiation to generate reactive species. acs.orgresearchgate.net The process involves the excitation of the photocatalyst by light, generating electron-hole pairs that can then react with water and oxygen to form hydroxyl radicals and other reactive species capable of degrading dye molecules. acs.org
Various semiconductor materials, such as TiO₂, ZnO, and SnO₂, have been explored as photocatalysts for dye degradation. ajol.info Studies on C.I. Acid Yellow 23 have utilized ZnO and coupled ZnO/SnO₂ photocatalysts under UV irradiation, demonstrating their potential for effective decolorization and COD reduction. researchgate.netnih.govcapes.gov.br The development of novel photocatalytic materials and composites, such as Nb₂O₅ supported on eco-friendly glass foams, is an active area of research aimed at improving efficiency and facilitating catalyst recovery. researchgate.net For instance, Nb₂O₅ composites synthesized via a microwave-assisted hydrothermal technique showed significant degradation of Acid Yellow 23. researchgate.net The morphology and optical properties of the photocatalyst can influence its activity. researchgate.net
Electrocoagulation for Dye Removal and Floc Optimization
Electrocoagulation (EC) is an electrochemical technique used for wastewater treatment that effectively removes pollutants through the in situ generation of coagulating agents from sacrificial electrodes, typically aluminum or iron. researchgate.netunirioja.esbioline.org.br The process involves the release of metal ions from the anode, which then undergo hydrolysis to form various hydroxypolymeric species and flocs. researchgate.netbioline.org.br These flocs can destabilize dye molecules and other pollutants through charge neutralization, adsorption, and enmeshment, leading to their aggregation and subsequent removal by sedimentation or flotation. researchgate.netunirioja.esbioline.org.br
EC offers several advantages over traditional chemical coagulation, including simpler operation, reduced sludge production, and easier automation. unirioja.es The efficiency of EC is influenced by operational parameters such as current density, initial pH, electrolysis time, electrode material, and interelectrode distance. researchgate.netresearchgate.netunirioja.esbioline.org.brnih.gov Optimization of these parameters is crucial for maximizing dye removal and minimizing energy consumption and sludge formation. researchgate.netbioline.org.br For C.I. Acid Yellow 23, optimal EC conditions using aluminum electrodes resulted in high color and COD removal efficiencies. researchgate.netnih.gov The formation and characteristics of the flocs generated during EC are critical for effective pollutant removal. Anode dissolution leads to the formation of metal hydroxide (B78521) flocs, which play a key role in trapping and removing dye molecules. researchgate.netbioline.org.br Research focuses on optimizing parameters to enhance floc formation and settling or flotation properties. researchgate.net
Biological Treatment Strategies
Biological treatment methods offer an environmentally friendly approach for the degradation of azo dyes. However, the complex structure and recalcitrant nature of some azo dyes can make their biodegradation challenging, particularly under aerobic conditions where they may convert into more toxic intermediates. brieflands.comajol.info
Anaerobic and Aerobic Biodegradation Studies
Complete biodegradation of azo dyes often requires a sequential anaerobic and aerobic treatment process. wur.nlsciepub.com The initial anaerobic step is crucial for the reductive cleavage of the azo bond (-N=N-), which breaks down the dye molecule into simpler aromatic amines. wur.nlsciepub.com This step is typically carried out by anaerobic microorganisms. wur.nl While anaerobic conditions are effective for decolorization, the resulting aromatic amines can be toxic and may not be further degraded anaerobically. wur.nlsciepub.com
Subsequently, an aerobic treatment step is employed to mineralize the aromatic amines produced during the anaerobic phase. wur.nlsciepub.com Aerobic microorganisms are capable of breaking down these intermediate compounds into less harmful substances, such as carbon dioxide and water. wur.nlsciepub.com Studies have demonstrated the effectiveness of combined anaerobic/aerobic systems for the degradation of acid yellow dyes, achieving significant color and COD removal efficiencies. sciepub.combioline.org.br For instance, sequential anaerobic/aerobic reactors have shown high removal efficiencies for acid yellow dyes. sciepub.combioline.org.br
Bioremediation Approaches Utilizing Microbial Consortia
The use of microbial consortia, which are mixed cultures of different microorganisms, is often preferred over pure cultures for azo dye bioremediation due to their enhanced catabolic diversity and synergistic effects. nih.govenvirobiotechjournals.comtandfonline.comnih.govmdpi.com Different microorganisms within a consortium can act on various parts of the dye molecule or utilize intermediate products generated by other strains, leading to more efficient and complete degradation. nih.govmdpi.com
Microbial consortia can be composed of bacteria, fungi, yeasts, or a combination thereof. nih.govenvirobiotechjournals.com Fungi, particularly white-rot fungi, are known for their ability to produce ligninolytic enzymes like laccase, lignin (B12514952) peroxidase, and manganese peroxidase, which can degrade a wide range of complex organic pollutants, including azo dyes. nih.govenvirobiotechjournals.comtandfonline.com Bacterial consortia have also shown significant potential for azo dye decolorization and COD reduction through combined metabolic activities. tandfonline.com The effectiveness of microbial consortia in bioremediation is influenced by factors such as the composition of the consortium, environmental conditions (e.g., pH, temperature), and the presence of co-substrates. nih.govenvirobiotechjournals.comnih.govuaic.ro Research highlights the potential of tailored microbial consortia for the effective treatment of wastewater contaminated with various dyes, including acid yellow dyes. nih.govtandfonline.com
Ecotoxicological Impact Assessment on Environmental Systems
The presence of dyes in aquatic environments can have significant ecotoxicological impacts. Beyond aesthetic concerns, dyes can reduce light penetration, affecting aquatic life jwent.net. They can also be toxic, carcinogenic, and mutagenic to aquatic organisms jwent.net.
Effects on Aquatic Organisms in Controlled Research Settings
Research on the ecotoxicological effects of dyes on aquatic organisms often involves acute toxicity tests using fish, daphnia (water fleas), and algae sdc.org.uk. These tests help determine the concentration of a substance that causes a specific effect (e.g., mortality or immobilization) within a defined exposure period.
While specific detailed studies on C.I. Acid Yellow 24's effects on aquatic organisms in controlled settings were not extensively found, general information regarding acid dyes and other yellow dyes provides context. Analysis of over 200 acid dyes indicates that some monoacid and diacid dyes show moderate to high toxicity to fish and aquatic organisms (acute values <100 mg/l and < 1 mg/l). Dyes with three or more acid groups generally show low toxicity (acute values >100 mg/l) towards fish and invertebrates. Acid dyes, in general, show moderate toxicity towards green algae, with effects potentially related to shading at high concentrations rather than direct toxicity scbt.com.
Studies on other yellow dyes, such as C.I. Acid Yellow 23 (Tartrazine) and C.I. Direct Yellow 50, offer insights into the potential effects of yellow azo dyes on aquatic life. C.I. Acid Yellow 23 has shown toxic effects on Danio rerio (zebrafish) embryos and larvae at concentrations lower than allowed for acceptable daily intake, leading to effects like cardiac edema, changes in the yolk sac, scoliosis, and tail distortions rbciamb.com.br. For C.I. Direct Yellow 50, a study using Daphnia magna showed a decrease in mortality rate from 96.7% to 43.3% after photocatalytic degradation of the dye effluent, indicating a reduction in toxicity jwent.net. Acute exposure tests with Daphnia magna on various commercial dyes, including some acid and disperse yellow dyes, have shown varying levels of toxicity, with 48-hour LC50 values below 100 mg/L considered toxic uta.edu.
Data from studies on the aquatic toxicity of various dyes can be complex and depend on the specific dye structure, organism tested, and test conditions.
Table 1: Examples of Acute Toxicity Data for Selected Dyes on Aquatic Organisms
| Dye (C.I. Number) | Organism | Endpoint (Exposure Time) | Concentration (mg/l) | Reference |
| Acid Dyes (General) | Fish & Invertebrates | Acute | <100 (moderate-high) | scbt.com |
| Acid Dyes (General) | Green Algae | Moderate Toxicity | Not specified | scbt.com |
| C.I. Acid Yellow 23 | Danio rerio | Toxic Effects (Embryos/Larvae) | < 0.05 - 0.5 | rbciamb.com.br |
| C.I. Direct Yellow 50 | Daphnia magna | Mortality Rate (96 h) | 96.7% (before treatment), 43.3% (after treatment) | jwent.net |
| Various Commercial Dyes | Daphnia magna | 48-h LC50 | < 100 (toxic) | uta.edu |
Phytotoxicity Studies on Terrestrial Plants
Research into the phytotoxicity of dyes examines their effects on plant growth and development. While direct studies on the phytotoxicity of C.I. Acid Yellow 24 were not found, a study involving the incorporation of four dyes, including an acid dye of the azo type (C.I. 13155), into seed compost provides relevant information. This study assessed the germination and growth of three plant species: sorghum, sunflower, and soya. No effects were observed on seed germination at various concentrations. With respect to growth rate, no observed effects were noted at a concentration of 100 mg/l. However, at a higher concentration of 1,000 mg/l, effects on growth rate were observed mst.dk.
The potential phytotoxicity of dyes can be influenced by factors such as dye concentration, plant species, and soil composition. The presence of dyes in irrigation water or contaminated soil could potentially impact agricultural ecosystems.
Advanced Analytical Methodologies for Detection and Quantification
Spectrophotometric and Spectroscopic Techniques for Trace Analysis
Spectroscopic methods are powerful tools for the analysis of dyes like C.I. Acid Yellow 24, offering both qualitative and quantitative information. These techniques are often non-destructive, a significant advantage in fields like cultural heritage analysis. researchgate.net
UV-Visible spectroscopy is a fundamental technique for the analysis of colored compounds like C.I. Acid Yellow 24. google.com It is widely used for quantifying the concentration of the dye in solutions and for monitoring the progress of chemical reactions, such as degradation processes. unive.itdeswater.com The dye's concentration can be determined by measuring its absorbance at its maximum absorption wavelength (λmax). deswater.com For instance, in the photocatalytic degradation of similar acid dyes, UV-Vis spectroscopy is employed to track the decrease in the dye's characteristic absorption peak, indicating its removal from the solution. deswater.comthescipub.com The technique works by passing a beam of UV or visible light through a sample and measuring the amount of light that is absorbed. fda.gov This absorbance is directly proportional to the concentration of the absorbing species in the sample, a relationship described by the Beer-Lambert law.
A study on the photocatalytic degradation of C.I. Acid Yellow 9, a structurally related azo dye, demonstrated the use of UV-visible spectroscopy to model the kinetics of the decolorization process. researchgate.net The data obtained allowed for the determination of reaction rates and provided insights into the degradation pathway. researchgate.net Similarly, the analysis of various color additives in food and cosmetics often relies on UV-Vis spectrophotometry for identification, where the spectrum of a sample extract is compared to that of a reference standard across a range of wavelengths (typically 350-750 nm) under acidic, neutral, and basic conditions. fda.gov
Table 1: Illustrative UV-Visible Spectroscopy Data for an Acid Dye
| Parameter | Value | Reference |
| Maximum Absorbance Wavelength (λmax) | 400.0 nm | deswater.com |
| Molar Absorptivity (ε) | Varies with pH and solvent | N/A |
| Typical Concentration Range for Analysis | < 1 ppm to 10.2 mg/L | thescipub.comnih.gov |
This table is illustrative and specific values for C.I. Acid Yellow 24 may vary based on experimental conditions.
Raman spectroscopy is a non-destructive technique that provides detailed chemical information, making it highly valuable for identifying dyes like C.I. Acid Yellow 24, particularly in the analysis of cultural heritage materials. ojp.gov The technique involves illuminating a sample with a laser and analyzing the scattered light to obtain a unique vibrational spectrum, which acts as a molecular fingerprint. However, the Raman signal for dyes can sometimes be weak or obscured by fluorescence. conicet.gov.ar
To overcome these limitations, Surface-Enhanced Raman Spectroscopy (SERS) is often employed. SERS dramatically enhances the Raman signal of molecules adsorbed onto or near nanostructured metal surfaces, typically silver or gold. acs.orgscispace.com This enhancement allows for the detection of very small quantities of a dye. scispace.com Research has shown that SERS spectra of C.I. Acid Yellow 24 (AY 24) are highly reproducible when using specific silver colloids as substrates. researchgate.net The choice of the SERS substrate and the excitation wavelength of the laser are critical factors that can influence the resulting spectrum. acs.orgmorana-rtd.com For example, using a near-infrared laser at 1064 nm can help to reduce fluorescence interference that is common with visible light excitation. conicet.gov.armorana-rtd.com
Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) spectroscopy is a versatile and non-destructive technique used to identify the functional groups present in a molecule, thereby aiding in the characterization of materials like C.I. Acid Yellow 24. researchgate.netspecac.com This method is particularly useful for analyzing solid samples with minimal preparation. The technique works by pressing a sample against a crystal with a high refractive index, such as diamond or germanium. specac.commdpi.com An infrared beam is passed through the crystal in such a way that it reflects off the internal surface in contact with the sample. specac.com This creates an evanescent wave that penetrates a short distance into the sample, and the resulting absorption of infrared radiation provides a spectrum of the material's chemical bonds. specac.com
Table 2: Key ATR-FTIR Functional Group Regions for Organic Dyes
| Wavenumber Range (cm⁻¹) | Associated Functional Groups |
| 3100–3700 | Hydroxyl groups (O-H) |
| 1690–1810 | Carbonyl groups (C=O) |
| 1600–1680 | Alkene groups (C=C) |
| 1000–1300 | Carbon-Oxygen bonds (C-O) |
This table provides a general guide. Specific peak positions for C.I. Acid Yellow 24 would require experimental data.
Raman Spectroscopy and Surface-Enhanced Raman Spectroscopy (SERS) for Identification
Chromatographic Separation Techniques
Chromatographic techniques are essential for separating complex mixtures and are widely used for the purity assessment and analysis of degradation products of C.I. Acid Yellow 24.
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of synthetic dyes. mdpi.com It is routinely used to determine the purity of C.I. Acid Yellow 24 and to separate and identify any organic impurities or degradation products. industrialchemicals.gov.auresearchgate.net In a typical HPLC setup, a liquid sample is injected into a column packed with a solid adsorbent material. A liquid mobile phase is then pumped through the column, and the different components of the sample are separated based on their interactions with the stationary phase.
For the analysis of C.I. Acid Yellow 24, a reversed-phase HPLC system with a C18 column is commonly used. vulcanchem.commfa.org A diode-array detector (DAD) or a UV-Vis detector is often coupled with the HPLC system to monitor the eluting compounds, providing both retention time and spectral information for identification and quantification. mdpi.commfa.org The use of a gradient elution, where the composition of the mobile phase is changed over time, allows for the effective separation of a wide range of compounds with different polarities. mfa.org The stability of dyes can also be assessed using HPLC, where the formation of degradation products under various stress conditions can be monitored. innovareacademics.in
Table 3: Example HPLC System Configuration for C.I. Acid Yellow 24 Analysis
| Component | Specification | Reference |
| HPLC System | Thermofinnigan Surveyor HPLC-DAD | mfa.org |
| Column | Zorbax Eclipse Plus C18, 5 µm, 2.1 mm x 150 mm | mfa.org |
| Column Temperature | 35°C | mfa.org |
| Mobile Phase | Gradient of aqueous buffer and organic solvent (e.g., methanol (B129727) or acetonitrile) | mfa.org |
| Detector | Diode Array Detector (DAD) or UV-Vis Detector | mfa.org |
| Injection Volume | 20-25 µl | mfa.org |
Gas Chromatography (GC) is a powerful analytical technique used to separate and analyze volatile and semi-volatile compounds. In the context of C.I. Acid Yellow 24, GC is particularly useful for identifying volatile byproducts that may be formed during its synthesis or degradation. mdpi.commdpi.com The sample is vaporized and injected into a long, thin column. An inert carrier gas, such as helium or nitrogen, carries the vaporized sample through the column, which separates the components based on their boiling points and interactions with the column's stationary phase.
GC is often coupled with a mass spectrometer (GC-MS), which provides detailed structural information about the separated compounds, allowing for their definitive identification. mdpi.comjwent.net For instance, in the study of dye degradation, GC-MS can be used to analyze the final products to ensure that no toxic volatile compounds have been formed. jwent.net The analysis of volatile organic compounds (VOCs) in various materials often employs techniques like headspace solid-phase microextraction (HS-SPME) to collect the volatile components before they are introduced into the GC system. nih.gov
High-Performance Liquid Chromatography (HPLC) for Purity and Degradation Product Analysis
Mass Spectrometry (MS) for Structural Elucidation of Metabolites and Degradants
Mass spectrometry is a powerful tool for identifying the metabolites and degradation products of C.I. Acid Yellow 24. Soft ionization techniques are particularly important in the analysis of dyes, and when combined with tandem mass spectrometry (MS/MS) or multi-stage tandem mass spectrometry (MSn), they provide detailed structural information that is often absent in first-order mass spectra. upce.cz
The structural elucidation of these transformation products is critical. For instance, the degradation species of a dye can sometimes be more toxic than the parent compound. innovareacademics.in The combination of liquid-phase separation with mass spectrometry has become well-established for analyzing complex mixtures and identifying dye degradation products in various samples, including environmental and food matrices. upce.cz
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for analyzing complex mixtures containing C.I. Acid Yellow 24 and its byproducts. lcms.cz This method is widely used for the screening and quantification of numerous synthetic dyes in consumer goods like textiles. lcms.cz
In a typical LC-MS/MS setup, the sample is first separated using a liquid chromatograph, and then the components are ionized and detected by a tandem mass spectrometer. For the analysis of dyes, an electrospray ionization (ESI) source is commonly employed. mfa.orgoup.com The analysis can be performed in both positive and negative ion modes, depending on the chemical nature of the analytes. mfa.org
A study detailing the analysis of early synthetic dyes utilized an LC-MS system with an ESI source to acquire mass spectra. The optimized parameters included an ion spray voltage of ±4.8 kV and a capillary voltage of 20 V. Nitrogen served as the nebulizing and drying gas. mfa.org Another method for the analysis of 47 synthetic dyes, including various dye classes, employed an LCMS-8040 triple quadrupole UFMS system. lcms.cz The use of selected reaction monitoring (SRM) mode in LC-ESI-MS/MS allows for the unequivocal identification of target textile dyes. oup.com
The complexity of commercial dyes, which can be mixtures of numerous components, makes LC-MS/MS an indispensable tool for both monitoring the parent dye and identifying its breakdown products. epa.gov For example, thermospray LC/MS/MS has been effectively used to analyze wastewater for disperse azo dyes and to identify their degradation products from processes like activated sludge treatment. epa.gov
Table 1: Illustrative LC-MS/MS Parameters for Dye Analysis
| Parameter | Condition | Source |
|---|---|---|
| LC Column | Zorbax Eclipse Plus C18 (2.1 mm x 150 mm, 5 µm particle size) | mfa.org |
| Mobile Phase | Gradient of (A) Triethylamine (TEA) pH 6.4, 3mM and (B) pure methanol | mfa.org |
| Flow Rate | 0.2 mL/min | mfa.org |
| Ionization Source | Electrospray Ionization (ESI) | mfa.org |
| Ion Spray Voltage | ±4.8 kV | mfa.org |
| Drying Gas Temperature | 300°C | mfa.org |
| MS/MS Isolation Window | 2.0 Da | mfa.org |
High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, which are invaluable for determining the elemental composition of unknown compounds, such as the metabolites and degradants of C.I. Acid Yellow 24. upce.cz This capability is particularly useful in distinguishing between compounds with the same nominal mass but different elemental formulas.
HRMS techniques, such as those using a time-of-flight (TOF) analyzer, enhance the identification of analytes. upce.cz The accurate mass measurements of both precursor and product ions in MS/MS mode facilitate the structural elucidation of unknown compounds and the understanding of fragmentation pathways. upce.cz For instance, HRMS has been applied to study the degradation of tartrazine (B75150) (a food dye), where it was used to identify an unknown degradation product and predict the degradation pathway. innovareacademics.in In the analysis of historical dye samples, high-resolution mass spectrometry has been used to characterize the components of complex dye mixtures. researchgate.net
The molecular formula of C.I. Acid Yellow 24 is C₁₀H₆N₂O₅, with a molecular weight of 234.17 g/mol . mfa.org HRMS can confirm this mass with high precision, aiding in its unambiguous identification.
LC-MS/MS for Complex Mixture Analysis
Electrochemical and Sensor-Based Detection Research
Electrochemical methods offer a promising alternative for the detection of dyes like C.I. Acid Yellow 24, providing advantages such as high sensitivity, rapid response, and cost-effectiveness. Research in this area focuses on the development of novel sensors with enhanced performance.
The development of electrochemical sensors often involves modifying the electrode surface to improve its catalytic activity and selectivity towards the target analyte. For example, graphene-modified electrodes have shown enhanced catalytic activity for the electro-oxidation of Sunset Yellow, a different azo dye. nih.gov Similarly, zinc oxide nanoflower modified carbon paste electrodes have been used for the detection of Sunset Yellow, demonstrating strong adsorption ability and excellent electro-catalytic activity. mdpi.com
Recent research has explored the use of various nanomaterials to construct sensitive electrochemical sensors. A sensor based on Cu@Cu₂O nanoparticles decorated on B and N co-doped porous carbon was developed for the detection of Sunset Yellow, exhibiting ultrahigh sensitivity and a low limit of detection. acs.org Another approach involved the use of non-aqueous capillary electrophoresis with electrochemical detection for the separation and detection of various textile dyes, achieving detection limits in the range of 0.1–0.7 µg/mL for basic dyes. scribd.com
While specific research on electrochemical sensors solely for C.I. Acid Yellow 24 is not as extensively documented in the provided results, the principles and materials used for other dyes, particularly azo dyes, are highly relevant and adaptable. The development of such sensors for C.I. Acid Yellow 24 would involve optimizing parameters such as the electrode material, pH of the supporting electrolyte, and detection potential to achieve the desired sensitivity and selectivity.
Applications and Performance Research in Material Science and Industrial Processes
Textile Dyeing Research and Optimization
As a nitro acid dye, C.I. Acid Yellow 24 is primarily used for dyeing protein fibers such as wool and silk, as well as synthetic polyamides like nylon. tiankunchemical.comhariind.com Research in this area focuses on enhancing its dyeing efficiency, improving fastness properties, and developing more sustainable application methods.
Color Fastness Properties and Mechanisms of Fading
The durability of a dye on a textile is determined by its fastness properties, which measure its resistance to various environmental factors. For acid dyes, these properties can range from fair to excellent depending on the specific dye, fiber type, and dyeing process. vulcanchem.comvaimanchemical.com While specific fastness ratings for C.I. Acid Yellow 24 are not extensively documented in readily available literature, general characteristics of acid dyes can be considered. They typically exhibit good lightfastness but can have poor wash fastness. hariind.com
The fading of dyes is often attributed to photodegradation, a process initiated by exposure to light. mdpi.comnih.gov The mechanism of photodegradation can be complex, often involving the generation of reactive oxygen species that attack the dye molecule, leading to the breakdown of its chromophoric structure. mdpi.commdpi.com For nitro dyes like C.I. Acid Yellow 24, degradation can occur through various pathways, including the hydroxylation of the aromatic ring and the cleavage of the C-N bond.
Table 1: General Fastness Properties of Acid Dyes
| Fastness Property | Typical Rating (ISO Scale) | Description |
| Light Fastness | 4-5 (Good to Very Good) | Resistance to fading when exposed to light. |
| Washing Fastness | 3-4 (Moderate to Good) | Resistance to color loss or transfer during washing. |
| Perspiration Fastness | 3-4 (Moderate to Good) | Resistance to color change or transfer due to perspiration. |
| Rubbing Fastness (Dry) | 4-5 (Good to Very Good) | Resistance to color transfer when rubbed against another surface. |
| Rubbing Fastness (Wet) | 3-4 (Moderate to Good) | Resistance to color transfer when rubbed while wet. |
Note: These are general ratings for acid dyes and may vary for C.I. Acid Yellow 24 depending on the substrate and application method.
Influence of Fiber Type and Dyeing Parameters on Performance
The performance of C.I. Acid Yellow 24 is significantly influenced by the type of fiber being dyed and the parameters of the dyeing process. Acid dyes are applied from acidic dye baths to fibers containing cationic groups, such as the amine groups in wool, silk, and nylon. tiankunchemical.com
Fiber Type:
Wool and Silk (Protein Fibers): These fibers have a high affinity for acid dyes due to the presence of numerous amino groups. The dyeing process involves the formation of ionic bonds between the anionic dye molecules and the protonated amino groups of the fibers. nih.gov
Nylon (Polyamide Fibers): Nylon also possesses amino end groups that provide sites for dye attachment. However, the number of these sites is generally lower than in protein fibers, which can affect the depth of shade achievable. p2infohouse.orgwordpress.com
Dyeing Parameters:
pH: The pH of the dyebath is a critical factor. A lower pH increases the protonation of the amino groups in the fiber, thereby increasing the affinity for the anionic dye molecules and enhancing dye uptake. p2infohouse.orgresearchgate.net The dyeing process with acid dyes is typically carried out under acidic conditions to ensure a strong bond. tiankunchemical.com
Temperature: Increasing the temperature generally promotes the diffusion of the dye into the fiber, leading to better dye penetration and leveling. researchgate.net However, excessively high temperatures can damage sensitive fibers like silk. For wool/silk blends, a dyeing temperature of around 90°C is often optimal to balance dye uptake and preserve fiber integrity. textile-dyes.co.uk
Electrolytes: The addition of electrolytes, such as sodium chloride or sodium sulfate, can influence the dyeing process. In some cases, they can act as leveling agents by competing with the dye for sites on the fiber, thus slowing down the initial rapid uptake of the dye and promoting a more even coloration. wordpress.com However, high concentrations of salt can sometimes have an inhibitive effect on the color yield of certain acid dyes on nylon. scirp.org
Table 2: Influence of Dyeing Parameters on Performance
| Parameter | Effect on Dyeing Performance |
| pH | Lowering the pH generally increases dye uptake and exhaustion. |
| Temperature | Higher temperatures typically improve dye diffusion and leveling. |
| Electrolytes | Can act as leveling agents to control the rate of dyeing. |
| Fiber Type | Protein fibers (wool, silk) generally show higher dye affinity than polyamides (nylon). |
Sustainable Dyeing Practices and Process Innovation
The textile industry is increasingly focusing on sustainable manufacturing practices to reduce its environmental impact. chemrxiv.org For acid dyes, this includes innovations aimed at reducing water, energy, and chemical consumption.
Low Liquor Ratio Dyeing: Traditional dyeing methods often use large volumes of water. Low liquor ratio dyeing systems are being developed to minimize water usage and, consequently, the energy required for heating the dyebath. arts.ac.uk
Eco-friendly Auxiliaries: Research is ongoing to replace conventional dyeing assistants with more environmentally benign alternatives. This includes the use of biodegradable leveling agents and pH control agents derived from natural sources. farmstandapp.commdpi.com For instance, citric acid has been explored as a less toxic alternative to acetic acid for pH adjustment. scirp.org
Enzymatic Treatment: The use of enzymes in textile processing is a growing area of sustainable chemistry. Enzymes can be used to modify fiber surfaces to improve dyeability or to treat dyehouse effluent. chemrxiv.org
Solvent Dyeing: As an alternative to water-based dyeing, solvent dyeing uses organic solvents to dissolve the dye, which can then be recycled. This method significantly reduces water consumption and wastewater generation. fabriclore.com
Applications in Cultural Heritage Analysis
C.I. Acid Yellow 24, under its historical name Martius Yellow, is of significant interest in the field of cultural heritage. researchgate.net Its presence can provide valuable information about the age and origin of artifacts.
Identification in Historical Textiles and Pigments
Martius Yellow was one of the early synthetic dyes developed in the 19th century. mdpi.com Its identification in historical textiles, paintings, and other artifacts can help to date and authenticate these objects. fitnyc.edubritishmuseum.org The primary analytical technique for identifying organic dyes like Martius Yellow is High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) and often a Mass Spectrometer (MS). mfa.orgculturalheritage.orgacs.orgnih.govnih.gov This powerful combination allows for the separation of complex dye mixtures and the precise identification of individual components based on their retention times, UV-Vis spectra, and mass-to-charge ratios. mfa.org
Case studies have documented the identification of Martius Yellow in various museum artifacts. For example, it has been found in historical varnishes and lacquers, where it was used as a yellow colorant. culturalheritage.org Its detection in textiles can help to reconstruct historical dyeing practices and trade routes.
Study of Degradation Pathways in Artifacts
Understanding the degradation of dyes in historical objects is crucial for their preservation and conservation. nih.gov The degradation of Martius Yellow can be initiated by factors such as light, humidity, and atmospheric pollutants. mdpi.com Studies on the degradation pathways of dinitronaphthol dyes are important for predicting their long-term stability.
Research has shown that the degradation of Martius Yellow can proceed through mechanisms such as hydroxylation of the aryl ring and cleavage of the C-N bond. mfa.org The identification of degradation products in aged samples can provide insights into the specific chemical changes that have occurred over time. Advanced analytical techniques, such as comprehensive two-dimensional liquid chromatography coupled with mass spectrometry, are being employed to separate and identify these complex mixtures of parent dyes and their degradation products in cultural heritage objects. acs.orgnih.gov
Advanced Materials Science Applications of C.I. Acid Yellow 24
The utility of C.I. Acid Yellow 24, also known as Martius Yellow, extends beyond traditional dyeing into the realm of advanced materials science. Researchers are exploring its integration into sophisticated systems where its chemical structure and properties can impart specific functionalities. These areas of research focus on its use in functional polymers and as an active chromophore in optical materials.
Integration into Functional Coatings and Polymers
The incorporation of dye molecules into polymer matrices is a key strategy for developing advanced functional materials. While research directly detailing the integration of C.I. Acid Yellow 24 into functional coatings is specific, the principles are well-established through studies on analogous dye-polymer systems. These systems leverage the dye not just for coloration, but for other performance-enhancing characteristics.
One established method for creating functional colored films involves embedding dye anions into the interlayer channels of Layered Double Hydroxides (LDHs). Research on other acid dyes, such as Acid Yellow 49, has demonstrated that this intercalation can produce yellow coating films with significantly improved thermal stability and light resistance. alfa-chemistry.com The process typically involves an ion-exchange method where a precursor LDH film is treated with a solution of the dye, leading to the creation of a stable, colored functional film. alfa-chemistry.com Given that C.I. Acid Yellow 24 exists as an anionic dye, it is a viable candidate for similar applications in creating stable, functional coatings on various substrates.
Another approach involves the creation of nanopigments for use in photopolymerized coatings. Studies have shown that various acid dyes can be adsorbed onto montmorillonite (B579905) clay modified with cationic surfactants. mdpi.com These resulting nanopigments can then be dispersed within polymer films, such as those made of polymethyl methacrylate (B99206) (PMMA), to create coatings with a wide range of colors and improved colorfastness. mdpi.com This methodology provides a pathway for integrating C.I. Acid Yellow 24 into polymer composites to develop novel coatings.
Furthermore, the functional role of dyes within polymers has been demonstrated in applications like radiation dosimetry. For instance, films of polyvinyl chloride (PVC) containing Methyl Yellow dye exhibit color changes upon exposure to gamma radiation, allowing the film to act as a dosimeter. koreascience.kr The optical properties of the dye within the polymer matrix are directly correlated to the radiation dose. koreascience.kr This highlights the potential for C.I. Acid Yellow 24 to be integrated into polymer films for sensor applications, where a change in its optical properties could indicate a specific environmental or chemical stimulus. Although some sources note that Martius Yellow can form polymers with other molecules, detailed studies on the synthesis and functional properties of such polymers are not extensively documented. synquestlabs.com
Table 1: Research Findings on Dye Integration in Functional Polymers
| Research Focus | Dye Example | Polymer/Matrix | Key Findings | Potential Relevance for C.I. Acid Yellow 24 |
| Intercalated Functional Films | Acid Yellow 49 | Layered Double Hydroxide (B78521) (LDH) | Creation of yellow films with enhanced thermal stability and light resistance via ion-exchange. alfa-chemistry.com | Potential for creating stable, functional coatings by intercalating Acid Yellow 24 into LDH structures. |
| Nanopigment Coatings | Various Acid Dyes | Montmorillonite / PMMA | Production of colored coatings with a wide color range and increased colorfastness. mdpi.com | Can be used to form nanopigments for advanced polymer composite coatings. |
| Radiation Dosimetry | Methyl Yellow | Polyvinyl Chloride (PVC) | The dye's optical properties in the polymer film change with gamma-ray dosage, enabling its use as a dosimeter. koreascience.kr | Potential integration into sensor films where environmental stimuli alter its optical characteristics. |
Use as a Chromophore in Optical Materials Research
The molecular structure of C.I. Acid Yellow 24, chemically known as 2,4-dinitro-1-naphthol (B147749), makes it an interesting candidate for research in optical materials. The molecule's functionality is dominated by its chromophore, the part of the molecule responsible for absorbing light and producing color. In this case, the naphthalene (B1677914) ring substituted with two electron-withdrawing nitro groups acts as a potent chromophore. acs.orgmdpi.com
The primary mechanism that governs its optical properties is its ability to act as a strong electron acceptor. This characteristic allows it to form charge-transfer (CT) complexes with electron-donating molecules. researchgate.net Research has confirmed the formation of stable, 1:1 stoichiometric CT complexes between 2,4-dinitro-1-naphthol and various electron donors. researchgate.net The formation of these complexes leads to new, distinct absorption bands in the visible spectrum, a hallmark of charge-transfer interactions. researchgate.net This property is fundamental to the development of materials with nonlinear optical (NLO) properties.
NLO materials are crucial for modern photonics and optoelectronics, finding use in applications like optical switching, frequency conversion, and data storage. mdpi.com Many organic NLO materials are based on a "push-pull" architecture (Donor-π-Acceptor), where an electron-donating group is connected to an electron-accepting group via a π-conjugated system. While C.I. Acid Yellow 24 is primarily an acceptor, its ability to participate in charge-transfer systems makes it a relevant component for NLO research. researchgate.netacs.org
Experimental studies on other yellow dyes, such as Disperse Yellow-7, when doped into polymer films, have demonstrated significant nonlinear absorption and refraction. researchgate.net Techniques like the Z-scan method are employed to measure these properties, including the nonlinear refractive index (n₂) and the third-order optical susceptibility (χ⁽³⁾), which are key parameters for photonic device applications. researchgate.net The investigation of C.I. Acid Yellow 24 in similar polymer-doped systems could reveal its potential for such applications. The electron-deficient nature of its aromatic system, conferred by the nitro groups, is a key structural feature for inducing NLO responses.
Table 2: Optical Properties and Research in Chromophore Applications
| Property/Application | Compound Studied | Technique/Method | Key Findings | Relevance to C.I. Acid Yellow 24 |
| Charge-Transfer (CT) Complex Formation | 2,4-dinitro-1-naphthol (Acid Yellow 24) | UV-Vis Spectrophotometry | Forms stable 1:1 CT complexes with electron donors, creating new absorption bands. researchgate.net | Confirms its function as a strong electron acceptor, a key requirement for NLO applications. |
| Nonlinear Optical Properties | Disperse Yellow-7 in PMMA-MA Polymer | Z-Scan with CW Laser | The dye-doped film exhibits significant nonlinear absorption and refraction, indicating potential for photonic devices. researchgate.net | Provides a model for how C.I. Acid Yellow 24 could be tested and utilized in NLO systems. |
| Photocatalytic Degradation | Martius Yellow (Acid Yellow 24) | Visible Light Irradiation with Nanocomposite | The dye can be degraded under visible light, with its characteristic absorption peak at ~445 nm diminishing over time. mdpi.com | While a degradative process, it confirms the molecule's interaction with light and catalysts, an important aspect of optical materials science. |
Computational and Theoretical Studies
Molecular Modeling and Simulation of C.I. Acid Yellow 24
Molecular modeling and simulation techniques are valuable tools for investigating the behavior of dye molecules at the atomic and molecular levels. While specific studies focusing solely on C.I. Acid Yellow 24 are not extensively detailed in the search results, the application of these methods to similar dye structures provides a framework for understanding their potential use for this compound.
Density Functional Theory (DFT) Calculations for Electronic Structure
Density Functional Theory (DFT) is a widely used quantum mechanical method for studying the electronic structure of molecules mdpi.com. DFT calculations can provide information about molecular geometries, energy levels (such as HOMO and LUMO), charge distribution, and spectroscopic properties beilstein-journals.orgnih.gov. These parameters are crucial for understanding a dye's color, reactivity, and interactions. For instance, DFT has been used to investigate the electronic structure of coumarin-based dyes adsorbed on TiO₂ nanoclusters for dye-sensitized solar cells, analyzing molecular orbitals and electronic transitions mdpi.comnih.gov. Similarly, DFT has been applied to study the electronic structure of pollutants and their interactions with catalysts beilstein-journals.org.
While direct DFT studies on C.I. Acid Yellow 24 are not explicitly found, DFT calculations on similar nitro or acid dyes could provide insights into its electronic properties. The charge distribution and energy levels calculated by DFT would be relevant to understanding its interactions with different substrates and its chemical reactivity.
Molecular Dynamics (MD) Simulations of Dye-Substrate Interactions
Molecular Dynamics (MD) simulations are used to study the time-dependent behavior of molecular systems, providing insights into interactions between molecules, diffusion, and conformational changes genominfo.orgresearchgate.net. MD simulations can be employed to model the interactions between dye molecules and various substrates, such as textile fibers or adsorbent materials. Studies on other dyes have utilized MD simulations to understand self-assembly in liquid crystalline materials and the interactions between dyes and surfactants researchgate.netacs.orgresearchgate.net. For example, MD simulations were used to study the molecular order within a chromonic liquid crystalline material, Sunset Yellow (another anionic azo dye), in aqueous solution, revealing insights into aggregate formation and stacking researchgate.netacs.org. Another study used MD simulations to investigate the adsorption mechanism of methylene (B1212753) blue dye on polyaniline, highlighting the role of π-π stacking and van der Waals interactions researchgate.net.
Applying MD simulations to C.I. Acid Yellow 24 could help elucidate its adsorption behavior on different fibers, the dynamics of dye molecules in solution, and their interactions with other components in a dyeing bath, such as salts or surfactants.
Quantitative Structure-Activity/Performance Relationships (QSAR/QSPR) for Predictive Modeling
Quantitative Structure-Activity Relationships (QSAR) and Quantitative Structure-Property Relationships (QSPR) are modeling techniques that relate the chemical structure of compounds to their biological activities or physicochemical properties nih.govfrontiersin.org. These methods are valuable for predicting the behavior of chemicals without the need for extensive experimental testing.
Prediction of Environmental Fate Parameters
QSAR/QSPR models can be used to predict various environmental fate parameters, such as biodegradability, persistence, and potential for bioaccumulation canada.caresearchgate.neteuropa.eu. These predictions are based on the molecular structure of the compound and can help assess its potential environmental impact. For instance, prediction models have been used to estimate the biodegradation potential of chemical substances europa.eu. While specific QSAR/QSPR studies on the environmental fate of C.I. Acid Yellow 24 were not found, these methods are generally applicable to predicting the environmental behavior of organic compounds, including dyes. The applicability of QSAR models to dyes is determined on a case-by-case basis, and empirical data from analogues can be used to inform property estimates canada.ca.
Relationship between Molecular Structure and Dyeing Performance
QSAR/QSPR can also be applied to understand the relationship between the molecular structure of dyes and their dyeing performance, including properties like color strength, fastness, and affinity for fibers researchgate.netmdpi.com. By correlating structural features with performance characteristics, these models can guide the design of new dyes with improved properties mdpi.com. Studies on different classes of dyes have shown that molecular structure significantly influences dyeing performance on various fibers researchgate.net. For example, research on dyeing polypropylene (B1209903) fibers in supercritical carbon dioxide indicated that the affinity for the fiber is related to the dye molecule's hydrophobicity and aliphaticity researchgate.net. 3D-QSPR techniques, such as Comparative Molecular Field Analysis (CoMFA), have been used to understand the interactions of reactive dyes with cellulose, demonstrating that electrostatic and steric fields influence dye adsorption mdpi.com.
Applying QSPR to C.I. Acid Yellow 24 could help identify structural modifications that could enhance its dyeing properties on specific fibers or improve its fastness properties.
Theoretical Studies on Tautomerism and Acid-Base Equilibrium
Tautomerism and acid-base equilibrium are important chemical phenomena that can influence the properties and behavior of dyes, particularly their color and interactions in solution researchgate.netrsc.orgmdpi.comresearchgate.netscirp.org. Theoretical studies, often employing computational methods, are used to investigate these equilibria.
Tautomerism, the interconversion of isomeric forms by the migration of a proton and rearrangement of double bonds, can significantly affect the structural and optical properties of dyes in different media researchgate.net. For azo dyes, azo-hydrazone tautomerism is a common phenomenon researchgate.netrsc.orgscirp.org. Theoretical calculations, such as those using semiempirical molecular orbital methods or DFT, can be used to estimate the relative stabilities of different tautomers in the gas phase and in solution researchgate.netrsc.orgresearchgate.net. These studies can reveal which tautomeric form is favored under specific conditions and how substituents or the solvent environment influence the equilibrium researchgate.netrsc.orgscirp.org. For instance, studies on reactive azobenzene (B91143) and pyrazolinyl-azo dyes have analyzed azo-hydrazone tautomerism using semiempirical methods, showing that substituents and the solvent can shift the equilibrium researchgate.net.
Acid-base equilibrium also plays a crucial role in the behavior of acid dyes like C.I. Acid Yellow 24, as their ionization state is dependent on pH mdpi.comresearchgate.net. The acid-base properties influence their solubility, interactions with charged substrates, and color researchgate.netpcbiochemres.compcbiochemres.com. Theoretical calculations can be used to predict acidity constants (pKa) and investigate the protonation and deprotonation mechanisms mdpi.comresearchgate.net. Studies have investigated the acid-base equilibrium of various dyes using computational methods, demonstrating the dependence on substituents and the medium researchgate.netrsc.orgresearchgate.net.
Theoretical studies on the tautomerism and acid-base equilibrium of C.I. Acid Yellow 24 would provide valuable information about its dominant forms under different pH conditions and in various environments, which is essential for understanding its application in dyeing and its environmental fate.
Regulatory and Policy Research: Academic Perspectives
Academic Contributions to Best Available Technologies (BAT) for Dyehouse Effluents
The discharge of colored wastewater from textile dyehouses is a major environmental concern due to the aesthetic impact, potential toxicity of the dyes and auxiliaries, and their resistance to conventional biological treatment methods nih.gov. Academic research has been instrumental in exploring and advancing various technologies considered as BAT for removing dyes, including acid dyes, from these complex effluents.
A range of physical, chemical, and biological methods, as well as combinations thereof, have been investigated for dye removal. These include adsorption, membrane filtration, advanced oxidation processes (AOPs), coagulation/flocculation, and biological degradation nih.gov. Academic studies often evaluate the effectiveness of these technologies in terms of decolorization efficiency, removal of organic load (measured by parameters like Chemical Oxygen Demand - COD), and the potential for scalability and economic feasibility.
For acid dyes, which are anionic in nature, treatment methods often target their solubility in water and their chemical structure. Adsorption using various materials, including activated carbon, biomass-derived adsorbents, and polymeric resins, has shown promise for treating dye-containing wastewater due to the high affinity of dyes towards these adsorbents. Membrane filtration technologies, such as nanofiltration, are also effective in removing dyes based on size exclusion and charge interactions, achieving high rejection rates for various dyes, including acid dyes.
While specific academic studies focusing solely on the BAT for C.I. Acid Yellow 24 are not extensively detailed in the provided search results, the research on treating acid dyes and general textile effluents by these various methods is directly applicable. Challenges in treating dyehouse effluents include the variable composition of the wastewater depending on the dyes and processes used, the high salt concentrations, and the presence of other auxiliary chemicals. Academic contributions aim to provide data and mechanistic understanding to overcome these challenges and inform the selection and design of effective BAT for industrial application.
Life Cycle Assessment (LCA) Studies for Dye Production and Application
Life Cycle Assessment (LCA) is a methodology used to evaluate the potential environmental impacts of a product or process throughout its entire life cycle, from raw material extraction to end-of-life disposal. Academic research utilizes LCA to assess the environmental burdens associated with textile dyeing, including the production of dyes like C.I. Acid Yellow 24 and their application to fabrics.
Academic LCA studies compare the environmental performance of different dyeing methods and dye types. Some comparative analyses have indicated that acid dyes can have significant environmental impacts, particularly in terms of energy consumption, water usage, and greenhouse gas emissions, when compared to other dye classes like reactive dyes. This highlights the importance of considering the full life cycle when evaluating the sustainability of dyeing processes involving acid dyes.
The scope of LCA studies in this area often includes the production of the dyes and associated chemicals, the dyeing process itself (including energy and water use), and wastewater treatment. Challenges in conducting comprehensive LCAs for textiles include the complexity of supply chains and the availability of detailed inventory data for all chemicals used. Academic research contributes by developing frameworks for systematizing life cycle inventory data for textile processes and improving methodologies for assessing the toxicity impacts of textile chemicals, which are often challenging to quantify within LCA.
Emerging Research Directions and Future Perspectives
Integration with Nanotechnology for Enhanced Applications or Remediation
The field of nanotechnology has shown significant promise in both enhancing material properties and addressing environmental challenges, particularly in wastewater treatment and remediation of contaminants, including dyes mdpi.comnih.govmdpi.comtandfonline.comresearchgate.net. Nanomaterials, such as metal oxide nanoparticles (e.g., TiO₂, ZnO, Fe₃O₄), carbon-based nanomaterials (e.g., graphene, carbon nanotubes), and nanocomposites, offer high surface area, enhanced catalytic activity, and improved adsorption capabilities, making them effective for dye removal through processes like adsorption, photocatalysis, and degradation nih.govmdpi.comtandfonline.com.
While direct research on the integration of C.I. Acid Yellow 24 with nanotechnology for enhanced applications or remediation is not prominently featured in the provided search results, the general principles and successes observed with other dyes suggest potential avenues for future investigation. For instance, studies have explored the use of nanoparticles for the decolorization of other acid dyes, such as C.I. Acid Yellow 23, using photocatalysts like ZnO and ZnO/SnO₂ researchgate.net. Nanoscale zerovalent iron particles have also been investigated for the reduction of azo dyes like C.I. Acid Black 24 in wastewater researchgate.net.
Future research could explore the potential of various nanomaterials for the adsorption, degradation, or catalytic transformation of C.I. Acid Yellow 24 in contaminated water streams. Investigating the interaction between C.I. Acid Yellow 24 molecules and different types of nanoparticles could lead to the development of efficient and cost-effective remediation strategies. Furthermore, the unique properties of nanoparticles might be explored to enhance certain application-oriented characteristics of C.I. Acid Yellow 24, although specific applications beyond traditional dyeing would require novel research directions.
Development of Smart Materials Incorporating C.I. Acid Yellow 24
Smart materials are designed to respond dynamically to external stimuli such as light, temperature, pH, or chemical presence . The incorporation of chromogenic compounds like dyes into smart material systems can lead to the development of sensors, indicators, or responsive functional materials.
Although there is no specific information in the search results about C.I. Acid Yellow 24 being incorporated into smart materials, its nature as a dye with a distinct yellow color suggests potential for such applications. The color of some dyes can be sensitive to changes in pH or other environmental factors, which could be leveraged in smart material design. For example, a material incorporating C.I. Acid Yellow 24 might exhibit a color change in response to a specific chemical or environmental condition if the dye's chromophore is affected by that stimulus.
Future research could investigate the potential of C.I. Acid Yellow 24 to act as a sensing element within a smart material matrix. This would involve studying its responsiveness to various stimuli when integrated into polymers, hydrogels, or other smart material platforms. Exploring reversible color changes or other measurable responses could open up possibilities for developing indicators or sensors for specific analytes or environmental conditions.
Sustainable Manufacturing and Circular Economy Principles in Dye Production
The textile industry, a major consumer of dyes, faces increasing pressure to adopt sustainable practices and embrace circular economy principles to reduce its environmental footprint gnest.orgmdpi.com. This includes developing cleaner manufacturing processes, minimizing waste, and exploring methods for dye recovery and reuse gnest.org. C.I. Acid Yellow 24, like other synthetic dyes, is part of this broader context.
Sustainable manufacturing of dyes involves optimizing synthesis routes to reduce energy and water consumption, minimizing the use of hazardous chemicals, and exploring alternative, more environmentally friendly production methods gnest.org. While the manufacturing method for C.I. Acid Yellow 24 involves the nitration of naphthol worlddyevariety.comwikipedia.org, future research could focus on developing greener synthesis protocols for this specific dye, potentially utilizing biocatalysis or other sustainable chemical processes.
Circular economy principles in the context of dyes focus on keeping dyes and the materials they color in use for as long as possible, and recovering valuable components at the end of their life cycle gnest.org. This could involve developing efficient methods for decolorizing wastewater containing C.I. Acid Yellow 24, potentially recovering the dye itself or breaking it down into less harmful substances that could be reused or safely released mdpi.comgnest.org. Implementing closed-loop systems for dye application and wastewater treatment aligns with these principles gnest.org. Research into advanced separation techniques and degradation methods specifically tailored for C.I. Acid Yellow 24 could contribute to a more sustainable dye industry.
Interdisciplinary Research Gaps and Opportunities
Addressing the challenges and exploring the future potential of compounds like C.I. Acid Yellow 24 necessitates interdisciplinary collaboration. Research into dyes spans chemistry, materials science, environmental engineering, toxicology, and textile science.
Identified research gaps in broader areas, such as the need for more interdisciplinary research in nanotechnology-based water remediation researchgate.net and a better understanding of the relationship between dye structure and dyeing performance mdpi.com, are also relevant to C.I. Acid Yellow 24. There is an opportunity for chemists to collaborate with environmental engineers to develop novel remediation techniques, for materials scientists to explore its integration into new functional materials, and for researchers in sustainable chemistry to devise greener synthesis routes.
Specific interdisciplinary opportunities related to C.I. Acid Yellow 24 could include:
Collaborative studies between chemists and environmental scientists to understand the fate and transport of C.I. Acid Yellow 24 in the environment and develop effective remediation strategies.
Joint projects between materials scientists and textile engineers to explore the potential for incorporating C.I. Acid Yellow 24 into novel textile functionalities or smart textiles.
Partnerships between chemical engineers and sustainability experts to design and implement more sustainable and circular production processes for C.I. Acid Yellow 24.
Interdisciplinary research to explore potential novel applications of C.I. Acid Yellow 24 beyond traditional dyeing, leveraging its specific chemical structure and properties.
Q & A
Q. What experimental protocols are recommended for synthesizing and characterizing C.I. Acid Yellow 24 in academic research?
- Methodological Answer : Synthesis should follow established azo dye protocols, including diazotization and coupling reactions under controlled pH and temperature. Characterization requires UV-Vis spectroscopy (λmax ~420 nm for azo bonds) and HPLC for purity assessment. Structural confirmation via H NMR and FT-IR is critical, with comparisons to spectral databases (e.g., SDBS). Ensure solvent selection aligns with solubility properties (e.g., polar aprotic solvents). Document reaction conditions (time, temperature, molar ratios) in tabular form for reproducibility .
- Example Table:
| Parameter | Optimal Value | Tolerance Range |
|---|---|---|
| Reaction pH | 3.5–4.0 | ±0.2 |
| Temperature (°C) | 0–5 | ±2 |
| Coupling Agent | β-naphthol | N/A |
Q. How can researchers determine the purity and stability of C.I. Acid Yellow 24 under varying environmental conditions?
- Methodological Answer : Use accelerated stability testing (e.g., ICH guidelines) with HPLC to monitor degradation products. Expose samples to UV light, elevated temperatures (40–60°C), and acidic/alkaline buffers. Quantify degradation kinetics using first-order rate constants. Include control samples and triplicate measurements to assess variability .
Q. What analytical techniques are suitable for investigating the solubility and aggregation behavior of C.I. Acid Yellow 24 in aqueous systems?
- Methodological Answer : Conduct solubility studies via saturation shake-flask method across pH (2–12). Aggregation behavior can be analyzed using dynamic light scattering (DLS) and fluorescence spectroscopy. Compare critical micelle concentration (CMC) values with structurally similar dyes (e.g., Acid Red 88) to identify trends .
Advanced Research Questions
Q. How can contradictory spectral data (e.g., NMR vs. computational predictions) for C.I. Acid Yellow 24 be resolved?
- Methodological Answer : Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to model electronic transitions and compare with experimental NMR/UV-Vis data. Use solvent effect simulations (e.g., COSMO-RS) to account for environmental interactions. Cross-validate with X-ray crystallography if single crystals are obtainable .
Q. What statistical approaches are recommended for analyzing dose-response relationships in toxicological studies involving C.I. Acid Yellow 24?
Q. How can researchers optimize the photodegradation efficiency of C.I. Acid Yellow 24 using advanced oxidation processes (AOPs)?
- Methodological Answer : Design a factorial experiment varying parameters like catalyst load (TiO₂), H₂O₂ concentration, and UV intensity. Monitor degradation via LC-MS to identify intermediate products. Use response surface methodology (RSM) to model optimal conditions. Compare pseudo-first-order vs. second-order kinetic fits .
Data Presentation and Reproducibility
- Key Guidelines :
- Present processed data in graphs (e.g., line charts for kinetics, bar graphs for comparative studies) with error bars.
- Use IUPAC nomenclature and SI units consistently.
- Provide raw data, instrument calibration details, and software versions (e.g., Gaussian 16 for DFT) in supplementary files .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
